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Compound of Interest

1-Methyl-1H-pyrazole-5-boronic
Compound Name: o
acid pinacol ester

cat. No.: B1335589

An In-depth Technical Guide to 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1H-pyrazole-5-boronic
acid pinacol ester, a versatile reagent in organic synthesis and medicinal chemistry. This
document outlines its chemical structure, properties, synthesis, and key applications, with a
focus on its role in the development of novel compounds.

Chemical Structure and Properties

1-Methyl-1H-pyrazole-5-boronic acid pinacol ester is an organoboron compound featuring a
pyrazole ring substituted with a methyl group and a pinacol-protected boronic acid moiety.[1]
The pinacol ester group enhances the compound's stability, making it easier to handle and
store compared to the free boronic acid.[2]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier

Value

CAS Number

847818-74-0[3]

Molecular Formula

C10H17BN202[1][3]

Molecular Weight 208.07 g/mol [1]
1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-
IUPAC Name _
dioxaborolan-2-yl)pyrazole[1]
SMILES CnlnccclB20C(C)(C)C(C)(C)O2
inChi 1S/C10H17BN202/c1-9(2)10(3,4)15-11(14-9)8-
n
6-7-12-13(8)5/h6-7H,1-5H3
InChl Key HLXOVAMYQUFLPE-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to light brown solid/powder[4]
Melting Point 67-71 °C[4]

Boiling Point 308.3+£15.0 °C (Predicted)[4]
Density 1.05+0.1 g/cm3 (Predicted)[4]
Solubility Slightly soluble in water[4][5]

Storage Temperature

Inert atmosphere, store in freezer under
-20°C[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 1-Methyl-1H-pyrazole-5-boronic

acid pinacol ester.

Table 3: Spectroscopic Information
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Technique Data

(CDClIs, 400 MHz) & 7.57 (s, 1H, Pyrazole H-3),
1H NMR 6.75 (s, 1H, Pyrazole H-4), 4.16 (s, 3H, N-
methyl), 1.41 (s, 12H, Pinacol methyls)[1]

The chemical shift is typically in the range of

+20 to +35 ppm, which is characteristic of a

1B NMR _ _ _
three-coordinate boron in a trigonal planar
environment.[1]

Mass Spectrometry The molecular ion peak appears at m/z 208.[1]

Experimental Protocols
Synthesis of 1-Methyl-1H-pyrazole-5-boronic acid
pinacol ester

The synthesis of this compound can be achieved through the borylation of 1-methyl-1H-
pyrazole. A general workflow is presented below.
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Synthesis Workflow
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Purification

1-Methyl-1H-pyrazole-5-boronic acid pinacol ester

Click to download full resolution via product page

General synthesis workflow for the target compound.

A representative experimental protocol is as follows:

+ Reaction Setup: The reaction is conducted under an inert atmosphere (e.g., Nitrogen).[4]

¢ Lithiation: 1-Methyl-1H-pyrazole is dissolved in a suitable solvent like tetrahydrofuran (THF).
[4] The solution is cooled to -78 °C. n-Butyllithium is then added dropwise.[5]
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o Borylation: After the lithiation is complete, a boronizing reagent such as triisopropyl borate or
isopropoxyboronic acid pinacol ester is added.[4][6] The reaction mixture is allowed to
gradually warm to 0 °C over 1 hour.[5]

e Quenching and Extraction: The reaction is quenched with a saturated aqueous solution of
ammonium chloride.[5] The product is then extracted with an organic solvent like
dichloromethane (DCM).[5]

 Purification: The combined organic layers are washed with water, dried over anhydrous
sodium sulfate, and concentrated under reduced pressure to yield the crude product.[5]
Further purification can be performed if necessary.[5]

Applications in Research and Development

1-Methyl-1H-pyrazole-5-boronic acid pinacol ester is a valuable building block in organic
synthesis, with significant applications in medicinal chemistry and materials science.[1]

Suzuki-Miyaura Cross-Coupling Reactions

A primary application of this compound is in palladium-catalyzed Suzuki-Miyaura cross-
coupling reactions.[1] This reaction is a powerful tool for forming carbon-carbon bonds,
enabling the synthesis of complex molecules from simple precursors.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazole-5-boronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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